1-(3-chloro-4-methylphenyl)methanamine hydrochloride

• CAS No.: 101207-43-6
• Molecular Formula: C8H11Cl2N
• Molecular Weight: 192.1

Description

1-(3-Chloro-4-methylphenyl)methanamine hydrochloride is a chemical compound with significant applications in various fields, including chemistry, biology, medicine, and industry. This compound is known for its structural complexity and reactivity, making it a valuable substance in scientific research and industrial processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(3-Chloro-4-methylphenyl)methanamine hydrochloride can be synthesized through several methods, including the reduction of corresponding nitro compounds or the reductive amination of aldehydes or ketones. The choice of synthetic route depends on the desired yield, purity, and cost-effectiveness.

Industrial Production Methods: In an industrial setting, the compound is typically produced through large-scale chemical reactions involving the use of catalysts and controlled reaction conditions. The process may involve multiple steps, including purification and crystallization, to obtain the final product in high purity.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Chloro-4-methylphenyl)methanamine hydrochloride undergoes various chemical reactions, including oxidation, reduction, substitution, and addition reactions. These reactions are influenced by the presence of functional groups and the reaction conditions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using alkyl halides and amines.

• Addition: Various electrophilic and nucleophilic addition reactions can be performed depending on the reactants and conditions.

Major Products Formed: The major products formed from these reactions include chlorinated aromatic compounds, amines, and other derivatives of the original compound. These products have applications in pharmaceuticals, agrochemicals, and materials science.

Scientific Research Applications

1-(3-Chloro-4-methylphenyl)methanamine hydrochloride is widely used in scientific research due to its reactivity and versatility. It serves as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Additionally, it is used in the study of reaction mechanisms and the development of new synthetic methods.

Mechanism of Action

The mechanism by which 1-(3-chloro-4-methylphenyl)methanamine hydrochloride exerts its effects depends on its specific application. In pharmaceuticals, it may act as a precursor to active pharmaceutical ingredients (APIs) that interact with biological targets. The molecular targets and pathways involved can vary, but often include enzyme inhibition, receptor binding, or modulation of biochemical processes.

Comparison with Similar Compounds

1-(3-Chloro-4-methylphenyl)methanamine hydrochloride is compared with other similar compounds, such as 1-(2-chloro-4-methylphenyl)methanamine hydrochloride and 1-(3-chloro-2-methylphenyl)methanamine hydrochloride. These compounds share structural similarities but differ in their chemical properties and reactivity. The uniqueness of this compound lies in its specific arrangement of chlorine and methyl groups, which influences its behavior in chemical reactions and biological systems.

Conclusion

This compound is a versatile compound with significant applications in various fields. Its preparation, reactivity, and applications make it an important substance in scientific research and industrial processes. Understanding its properties and mechanisms of action can lead to the development of new technologies and products.